Cas no 1351660-49-5 (3-{(3,5-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate)

• Product Name: 3-{(3,5-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate
• CAS No: 1351660-49-5
• MF: C₂₂H₂₇N₃O₅
• MW: 413.46688580513
• CID: 6005855
• PubChem ID: 71794300
• Update Time: 2025-06-03

3-{(3,5-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-{(3,5-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate
• 1351660-49-5
• AKOS024544755
• CHEMBL5021515
• [3-[(3,5-dimethoxyphenyl)carbamoylamino]cyclohexyl] N-phenylcarbamate
• 3-{[(3,5-dimethoxyphenyl)carbamoyl]amino}cyclohexyl N-phenylcarbamate
• 3-(3-(3,5-dimethoxyphenyl)ureido)cyclohexyl phenylcarbamate
• F6250-0237
• VU0541342-1

• Inchi： 1S/C22H27N3O5/c1-28-19-12-17(13-20(14-19)29-2)24-21(26)23-16-9-6-10-18(11-16)30-22(27)25-15-7-4-3-5-8-15/h3-5,7-8,12-14,16,18H,6,9-11H2,1-2H3,(H,25,27)(H2,23,24,26)
• InChI Key： KNLDZKPLWVYENC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)C1CCCC(C1)NC(NC1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 413.19507097g/mol
• Monoisotopic Mass: 413.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.9Ų

Additional information on 3-{(3,5-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate

3-{(3,5-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate: A Comprehensive Overview of CAS No. 1351660-49-5

3-{(3,5-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate, with the CAS number 1351660-49-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl ring, a dimethoxyphenyl group, and an N-phenylcarbamate moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyclohexyl ring is a common structural motif in many bioactive compounds, providing rigidity and conformational stability. The presence of the dimethoxyphenyl group introduces additional hydrophobicity and electron-donating properties, which can influence the compound's interactions with biological targets. The N-phenylcarbamate moiety is known for its ability to form hydrogen bonds and participate in various biological processes, making it a valuable functional group in drug design.

Recent studies have explored the potential of 3-{(3,5-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective effects, 3-{(3,5-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate has been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have indicated that this compound can downregulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and tissue damage.

The pharmacokinetic profile of 3-{(3,5-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate has also been studied extensively. Its high lipophilicity allows for good absorption through biological membranes, while its stability under physiological conditions ensures sustained therapeutic effects. However, like many complex organic compounds, it may require optimization to improve its bioavailability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{(3,5-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations and potential commercialization.

In conclusion, 3-{(3,5-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate (CAS No. 1351660-49-5) represents a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases and inflammatory conditions. Its unique structural features and multifaceted biological activities make it an intriguing subject for ongoing research and development in the pharmaceutical industry.